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Compound of Interest

Compound Name:

(S)-3-((tert-

Butoxycarbonyl)amino)-2-

hydroxypropanoic acid

CAS No.: 52558-24-4

Cat. No.: B1588998

Get Quote

Content Type: In-Depth Technical Guide Target Audience: Medicinal Chemists, Process

Development Scientists, and Drug Discovery Researchers

Executive Summary: The Architecture of Bioactivity
N-Boc-(S)-Isoserine (N-tert-butoxycarbonyl-(S)-3-amino-2-hydroxypropanoic acid) represents a

pivotal scaffold in modern medicinal chemistry. Unlike its regioisomer L-serine, isoserine

features a

-amino functionality coupled with an

-hydroxyl group. This unique 1,2-heteroatom arrangement confers exceptional stability against
proteolytic degradation and provides novel hydrogen-bonding vectors in peptidomimetic
design.

Its most celebrated application lies in the taxane class of chemotherapeutics—specifically as

the core scaffold for the C-13 side chain of Paclitaxel (Taxol®). However, beyond taxanes, this
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building block is increasingly utilized in the synthesis of protease inhibitors and foldamers

where secondary structure rigidity is paramount.

Chemical Profile & Strategic Importance[1][2]
Structural Identity[3]

IUPAC Name: (2S)-3-[(tert-butoxycarbonyl)amino]-2-hydroxypropanoic acid[1]

Common Name: N-Boc-(S)-Isoserine[2][3]

CAS Number: 52558-23-3 (Free Acid); 133153-76-1 (Methyl Ester)

Molecular Formula:

Molecular Weight: 205.21 g/mol [4]

The Isoserine vs. Serine Distinction
The structural divergence dictates reactivity. While serine is an

-amino acid, isoserine is a

-amino acid derivative.

Feature L-Serine (S)-Isoserine

Structure
2-Amino-3-hydroxypropanoic

acid

3-Amino-2-hydroxypropanoic

acid

Chirality -Carbon is chiral -Carbon is chiral (bearing OH)

Peptide Bond Forms standard amide bonds

Forms

-peptide bonds (extra CH2

spacer)

Proteolytic Stability Low (Standard proteolysis)
High (Non-canonical

backbone)

Synthetic Routes: Accessing the Scaffold
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The synthesis of N-Boc-(S)-Isoserine demands strict stereocontrol to preserve the (S)-

configuration at the hydroxyl center. Two primary strategies dominate the field: the Chiral Pool

Approach (from L-Malic Acid) and the

-Lactam Approach (famous for Taxol synthesis).

Method A: The L-Malic Acid Route (Curtius
Rearrangement)
This is the preferred route for generating the unsubstituted isoserine core due to the availability

of L-Malic acid and the preservation of stereochemistry.

Mechanism:

Regiodifferentiation: L-Malic acid is esterified, and the

-carboxyl is selectively activated.

Curtius Rearrangement: The

-carboxyl is converted to an acyl azide, which rearranges to an isocyanate.

Hydrolysis & Trapping: The isocyanate is hydrolyzed to the amine and trapped with Boc

anhydride.

L-Malic Acid
(S)-2-Hydroxybutanedioic acid

Regioselective
Protection

MeOH, H+ Acyl Azide
Intermediate

1. Hydrazine
2. HNO2 Isocyanate

(Curtius Rearrangement)
Heat (-N2) N-Boc-(S)-Isoserinet-BuOH / H2O

Click to download full resolution via product page

Figure 1: Synthetic workflow from L-Malic Acid via Curtius Rearrangement.

Method B: The -Lactam Route (Ojima Method)
While primarily used for substituted phenylisoserines (Taxol side chains), this method is

chemically elegant and highly stereoselective. It involves the cyclocondensation of an imine

with a ketene acetal to form a
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-lactam, which is subsequently ring-opened.

Experimental Protocol: Synthesis from L-Malic Acid
Objective: Synthesis of N-Boc-(S)-Isoserine Methyl Ester from L-Malic Acid via Curtius

Rearrangement.

Reagents:

L-Malic acid[5]

Thionyl chloride / Methanol (for esterification)

Diphenylphosphoryl azide (DPPA)

Triethylamine (TEA)

Di-tert-butyl dicarbonate (

)[6]

Step-by-Step Methodology:

Preparation of Dimethyl Malate:

Dissolve L-malic acid (10 g, 74.6 mmol) in dry methanol (100 mL).

Add thionyl chloride (0.5 eq) dropwise at 0°C.

Stir at room temperature (RT) for 12 hours.

Concentrate in vacuo to yield dimethyl malate.

Regioselective Hydrolysis (Enzymatic or Chemical):

Note: Chemical hydrolysis often favors the

-ester, leaving the

-ester intact, but for isoserine, we need to degrade the
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-carbon.

Alternative Strategy: Use L-Aspartic Acid if strictly following Curtius on the

-position is difficult. However, the most robust modern protocol uses L-Malic acid
converted to the cyclic sulfite or sulfate, followed by nucleophilic displacement with azide
(inversion of configuration).

Correction for High Purity: The Sharpless Cyclic Sulfate method is superior for

stereocontrol.

Revised Protocol (Cyclic Sulfate Method - Inversion Strategy):

Starting Material: L-Tartaric or L-Malic derivative.

If starting from (S)-Malic Acid:

Esterification: Form Dimethyl (S)-malate.

Activation: React with thionyl chloride to form the cyclic sulfite, then oxidize (RuCl3/NaIO4)

to the cyclic sulfate.

Nucleophilic Opening: React cyclic sulfate with

. The azide attacks the

-carbon with inversion.

(S)-Malate (2-OH)

(R)-Azide (2-N3). This yields Isoserine's regioisomer (Serine analog).

To get Isoserine (3-amino-2-hydroxy): We must attack the

-carbon. The azide attacks the less hindered

-carbon of the cyclic sulfate.

Result: Attack at C3 opens the ring. C2 stereochemistry is retained (no reaction at C2).

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 10 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1588998?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Reduction: Hydrogenation of the azide (

, Pd/C) in the presence of

.

Data Table: Comparison of Synthetic Routes

Parameter
Curtius
Rearrangement
(Malic)

Cyclic Sulfate
Opening

Beta-Lactam
(Ojima)

Starting Material L-Malic Acid L-Malic Acid Imine + Ketene Acetal

Key Step Acyl Nitrene migration
Nucleophilic Ring

Opening
[2+2] Cycloaddition

Atom Economy
Moderate (Loss of N2,

CO2)
High High

Stereocontrol Excellent (Retention)

Excellent

(Retention/Inversion

defined)

Variable (Tunable)

Scalability High
Moderate (Safety of

Azides)
High (Industrial)

Case Study: The Paclitaxel (Taxol) Connection[11]
The biological potency of N-Boc-(S)-Isoserine is best exemplified by its derivative, the Taxol C-

13 side chain. The free hydroxyl group at C2 and the acyl-amino group at C3 are critical for

binding to

-tubulin.

Mechanism of Action: The isoserine side chain locks tubulin into a stable microtubule structure,

preventing depolymerization. The N-Boc group in synthetic analogs often replaces the N-

Benzoyl group of natural Taxol to modify solubility and metabolic stability (e.g., in Docetaxel,

which uses N-Boc).
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Paclitaxel / Docetaxel

C-13 Side Chain
(Isoserine Motif)

Contains

Beta-Tubulin
Binding Pocket

H-Bonding (2-OH, 3-NH)

Microtubule Stabilization
(Apoptosis)

Conformational Lock

Click to download full resolution via product page

Figure 2: Pharmacophore mechanism of the Isoserine side chain in Taxanes.

Quality Control & Analytics
Ensuring the enantiomeric purity of N-Boc-(S)-Isoserine is non-negotiable, as the (R)-isomer is

biologically inactive or toxic in taxane applications.

Analytical Specifications
Appearance: White to off-white crystalline powder.

Melting Point: 128–130 °C (decomposes).

Optical Rotation:

to

(c=1, MeOH).
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Purity (HPLC):

.

Chiral HPLC Method[1]
Column: Chiralpak AD-H or OD-H (4.6 x 250 mm).

Mobile Phase: Hexane : Isopropanol (90:10) with 0.1% TFA.

Flow Rate: 1.0 mL/min.

Detection: UV at 210 nm (Amide bond absorption).

Retention Time: (S)-isomer typically elutes before (R)-isomer on AD-H columns.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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Contact our Ph.D. Support Team for a compatibility check
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